Cas no 61825-94-3 (Oxaliplatin)

• Product Name: Oxaliplatin
• CAS No: 61825-94-3
• MF: ₃₉₅^.₂₈
• MW: 61825-94-3
• MDL: MFCD00866327
• CID: 57768
• PubChem ID: 125309438
• Update Time: 2025-07-15

Oxaliplatin Chemical and Physical Properties

Names and Identifiers

• Oxaliplatin
• L-OHP
• [SP-4-2-(1R-TRANS)]-(1,2-CYCLOHEXANEDIAMINE-N,N')[ETHANEDIOATA(2-)-O,O']PLATINUM
• trans-l-diaminocyclohexane oxalatoplatinum
• (1,2-cyclohexanediamine-n,n’)(ethanedioato(2-)-o,o’)-platinu(sp-4-2-(1r-tr
• 1-ohp
• oxalato(1r,2r-cyclohexanediammine)platinum(ii)
• oxalatoplatin
• oxalatoplatinum
• Oxaliplatin DMF
• Dacplat
• Elocatin
• [SP-4-2-(1R-trans)]-(1,2-Cyclohexanediamine-N,N′)[ethanedioata(2--)-O,O’]platinum
• (trans-1,2-Cyclohexanediamine)oxalatoplatinum(II)
• Eloxatin (TN)
• Oxaliplatin (JAN/USAN/INN)
• Oxaliplatin (Eloxatin)
• s1224
• SW219151-1
• O0372
• D01790
• AB01568250_01
• 15171-
• [SP-4-2-(1R-trans)]-(1，2-Cyclohexanediamine-N，N，)[ethanedioato(2-)-O，O’Jplatinum

• MDL： MFCD00866327
• Inchi： 1S/C6H12N2.C2H2O4.Pt/c7-5-3-1-2-4-6(5)8;3-1(4)2(5)6;/h5-8H,1-4H2;(H,3,4)(H,5,6);/q-2;;+4/p-2/t5-,6-;;/m1../s1
• InChI Key： DWAFYCQODLXJNR-BNTLRKBRSA-L
• SMILES： O=C1C([O-][Pt+2]2(N[C@]3([H])CCCC[C@@]3([H])N2)[O-]1)=O

Computed Properties

• Exact Mass: 397.06000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: It is white loose block or amorphous solid. It is slightly soluble in water with a solubility of 7.9mg/ml; Insoluble in methanol, insoluble in ethanol and acetone. 2. density (g/ml, 25/4 ℃)
• Density: 1.1360
• Melting Point: 285-300°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in water with heating and/or sonication
• Water Partition Coefficient: Soluble in water with heating and/or sonication
• Stability/Shelf Life: Stable. Store cool. Incompatible with oxidizing agents.
• PSA: 104.64000
• LogP: 0.61450
• Merck: 6912
• Solubility: The solubility in water is 7.9mg/ml.
• Sensitiveness: Thermal sensitivity
• Vapor Pressure: No data available

Oxaliplatin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-40-42/43
• Safety Instruction： S26-S36
• RTECS：TP2275850
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38; R40; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Oxaliplatin

Introduction to Oxaliplatin (CAS No: 61825-94-3) in Modern Chemotherapy

Oxaliplatin, a critical compound in the realm of oncology, is a platinum-based chemotherapeutic agent widely recognized for its efficacy in treating various forms of cancer. With the chemical formula CAS No: 61825-94-3, this compound has become a cornerstone in the development of targeted therapies. Its unique mechanism of action, which involves forming DNA adducts that interfere with replication and transcription, has positioned it as a key player in the fight against tumors.

The significance of Oxaliplatin in modern medicine cannot be overstated. It is particularly noted for its role in the treatment of colorectal cancer, where it has demonstrated remarkable success when used in combination with other chemotherapeutic agents. The drug's ability to induce apoptosis and inhibit cell proliferation has made it a preferred choice for many oncologists worldwide.

Recent advancements in the field have further highlighted the potential of Oxaliplatin. Studies have shown that its efficacy can be enhanced when paired with biological therapies such as antibodies and small molecule inhibitors. This combination approach has led to improved patient outcomes and has opened new avenues for research. For instance, the integration of Oxaliplatin with immune checkpoint inhibitors has shown promising results in clinical trials, offering hope for patients who have previously undergone multiple rounds of chemotherapy.

The pharmacological profile of Oxaliplatin is characterized by its ability to form stable complexes with biological molecules, particularly DNA. This interaction disrupts normal cellular processes, leading to the death of cancerous cells. The compound's unique chemical structure, which includes a platinum center coordinated to two ammonia ligands and an oxalate chelate, contributes to its stability and reactivity within the cellular environment.

One of the most intriguing aspects of Oxaliplatin is its sensitivity to pH changes within the tumor microenvironment. Unlike earlier platinum-based drugs such as cisplatin and carboplatin, Oxaliplatin exhibits higher solubility at physiological pH levels, allowing it to penetrate tumor tissues more effectively. This property has been exploited to develop targeted delivery systems that enhance drug concentration at tumor sites while minimizing systemic toxicity.

The clinical applications of Oxaliplatin have been extensively studied and documented. It is often used in first-line regimens for metastatic colorectal cancer, either as a single agent or in combination with fluorouracil and folinic acid (FOLFOX). The FOLFOX regimen has become a standard treatment protocol due to its superior efficacy compared to other chemotherapy regimens.

In addition to colorectal cancer, Oxaliplatin has shown promise in the treatment of other malignancies, including gastric cancer, esophageal cancer, and certain types of lung cancer. Research is ongoing to explore its potential in these indications and to identify new biomarkers that can predict response to therapy. This ongoing research is crucial for optimizing treatment strategies and improving patient care.

The safety profile of Oxaliplatin is well-documented, with common side effects including nausea, vomiting, peripheral neuropathy, and hematological toxicity. However, advances in supportive care have significantly mitigated these side effects, allowing patients to tolerate the drug better. For example, antiemetic medications have greatly improved management of nausea and vomiting, while nutritional support helps address malnutrition associated with chemotherapy.

Future directions in Oxaliplatin research are focused on enhancing its therapeutic index by developing more selective delivery systems and exploring novel combinations with other therapeutic agents. Nanotechnology-based approaches are being explored to improve drug delivery efficiency and reduce off-target effects. Additionally, efforts are underway to identify genetic markers that can predict sensitivity or resistance to Oxaliplatin therapy.

The role of Oxaliplatin in personalized medicine cannot be ignored. By integrating genomic data with traditional clinical parameters, clinicians can tailor treatment regimens to individual patients, thereby improving outcomes and reducing side effects. This approach aligns with the broader goals of precision oncology—a paradigm shift from one-size-fits-all treatments to highly personalized care plans.

In conclusion, Oxaliplatin (CAS No: 61825-94-3) remains a vital component in modern oncology due to its potent antitumor activity and relatively manageable side effect profile. Its continued use alongside innovative therapeutic strategies underscores its importance in the fight against cancer. As research progresses, we can expect even more refined applications of this remarkable compound.